Cas no 1806382-32-0 (5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid)

5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid is a fluorinated mandelic acid derivative with a difluoromethyl substituent and an ethoxycarbonylpropyl side chain. This compound is of interest in synthetic and medicinal chemistry due to its multifunctional structure, which combines a chiral mandelic acid core with reactive difluoromethyl and ester groups. The presence of fluorine enhances metabolic stability and lipophilicity, making it a potential intermediate for bioactive molecules. The ethoxycarbonylpropyl moiety offers additional versatility for further derivatization. Its well-defined stereochemistry and functional group compatibility make it suitable for applications in asymmetric synthesis, agrochemicals, and pharmaceutical research, particularly in the development of enzyme inhibitors or fluorinated analogs.
5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid structure
1806382-32-0 structure
Product Name:5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid
CAS No:1806382-32-0
MF:C14H16F2O5
MW:302.270651817322
CID:4941385
Update Time:2025-06-14

5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid
    • Inchi: 1S/C14H16F2O5/c1-2-21-11(17)6-5-8-3-4-9(13(15)16)7-10(8)12(18)14(19)20/h3-4,7,12-13,18H,2,5-6H2,1H3,(H,19,20)
    • InChI Key: NHZDNMPVWHTQGT-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(CCC(=O)OCC)=C(C=1)C(C(=O)O)O)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 361
  • XLogP3: 1.9
  • Topological Polar Surface Area: 83.8

5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015025381-250mg
5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid
1806382-32-0 97%
250mg
470.40 USD 2021-06-18
Alichem
A015025381-500mg
5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid
1806382-32-0 97%
500mg
815.00 USD 2021-06-18
Alichem
A015025381-1g
5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid
1806382-32-0 97%
1g
1,445.30 USD 2021-06-18

Additional information on 5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid

Comprehensive Overview of 5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid (CAS No. 1806382-32-0)

5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid (CAS No. 1806382-32-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique difluoromethyl and ethoxy-3-oxopropyl functional groups, exhibits remarkable potential in the synthesis of bioactive molecules. Its structural complexity and versatility make it a valuable intermediate for designing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated compounds like 5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its application for developing enzyme inhibitors and anti-inflammatory agents, aligning with the growing focus on precision medicine. The compound's mandelic acid backbone further contributes to its utility in chiral synthesis, a critical aspect of modern drug design.

From an agrochemical perspective, the difluoromethyl moiety in CAS No. 1806382-32-0 is pivotal for creating next-generation pesticides and herbicides. This aligns with global trends toward sustainable agriculture, where eco-friendly and highly effective solutions are prioritized. The compound's ability to modulate biological pathways in pests while minimizing environmental impact has made it a subject of extensive study.

The synthesis of 5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid involves multi-step organic reactions, including esterification and fluorination processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and structural integrity. These methodologies cater to the stringent quality standards required in pharmaceutical and agrochemical industries.

Market trends indicate a rising interest in CAS No. 1806382-32-0 due to its compatibility with green chemistry principles. Innovations in catalytic fluorination and solvent-free synthesis have further enhanced its appeal. As industries shift toward sustainable manufacturing, this compound is poised to play a key role in reducing carbon footprints while maintaining efficacy.

Frequently asked questions about 5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid include its solubility profile, stability under varying pH conditions, and scalability of production. Addressing these queries is essential for researchers and manufacturers aiming to integrate the compound into their workflows. Additionally, its patent landscape and regulatory status are critical considerations for commercialization.

In conclusion, 5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid (CAS No. 1806382-32-0) represents a cutting-edge solution for diverse applications. Its unique chemical properties, coupled with advancements in synthetic methodologies, position it as a cornerstone in the development of next-generation pharmaceuticals and agrochemicals. As research continues to unfold, this compound is expected to unlock new possibilities in science and industry.

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